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Compound of Interest

Compound Name: Flufenamic Acid

Cat. No.: B1672875 Get Quote

Flufenamic acid, a non-steroidal anti-inflammatory drug (NSAID), has been identified as a

potent agonist for the human bitter taste receptor TAS2R14.[1][2] This receptor is part of the G

protein-coupled receptor (GPCR) superfamily and is notable for its broad tuning, recognizing a

wide array of chemically diverse compounds.[3][4] Beyond its role in taste perception on the

tongue, TAS2R14 is expressed in various extra-oral tissues, including airway smooth muscle,

where its activation can lead to bronchodilation.[5][6] This has made TAS2R14 a promising

therapeutic target for conditions like asthma, driving the need for well-validated, potent

agonists.[6][7][8]

This guide provides an objective comparison of flufenamic acid's performance in functional

assays against other known TAS2R14 agonists, supported by experimental data and detailed

protocols.

TAS2R14 Signaling Pathway
Activation of TAS2R14 by an agonist such as flufenamic acid initiates a canonical GPCR

signaling cascade. The receptor couples to the G protein gustducin.[5] Upon activation, the G

protein's α-subunit dissociates and activates phospholipase C β2 (PLCβ2). PLCβ2 then

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into the second messengers inositol

1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the

endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+), which is

the primary signal measured in many functional assays.[5][9]
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- TAS2R14 cDNA

- G-protein cDNA (e.g., Gα16gust44)
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4. Compound Addition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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